Cas no 58394-64-2 (Benzyl 2-Ethylhexyl Adipate)

Benzyl 2-Ethylhexyl Adipate Properties

Names and Identifiers

• Hexanedioic acid,1-(2-ethylhexyl) 6-(phenylmethyl) ester
• Benzyl 2-Ethylhexyl Adipate
• 1-O-benzyl 6-O-(2-ethylhexyl) hexanedioate
• benzyl 2-ethylhexyl hexanedioate
• Hexanedioic acid, 2-ethylhexyl phenylmethyl ester
• 58394-64-2
• Hexanedioic Acid 2-Ethylhexyl Phenylmethyl Ester
• A36J18786W
• DTXSID1047528
• Tox21_300324
• CAS-58394-64-2
• NCGC00254239-01
• NCGC00247991-01
• SCHEMBL3683407
• UNII-A36J18786W
• NS00022424
• CHEMBL3187419
• DTXCID9027528
• BENZYLOCTYL ADIPATE
• EINECS 261-234-9
• Hexanedioic acid, 1-(2-ethylhexyl) 6-(phenylmethyl) ester
• +Expand

• InChIKey： GXWKSXUPEFVUOO-UHFFFAOYSA-NCopyCopied
• Inchi： 1S/C21H32O4/c1-2-3-4-5-6-10-15-21(20(24)25,16-11-14-19(22)23)17-18-12-8-7-9-13-18/h7-9,12-13H,2-6,10-11,14-17H2,1H3,(H,22,23)(H,24,25)/p-2
• SMILES： CCCCC(CC)COC(=O)CCCCC(=O)OCc1ccccc1CopyCopied

Computed Properties

• Exact Mass: 348.23016
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 15
• Monoisotopic Mass: 348.23
• Heavy Atom Count: 25
• Complexity: 361
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• PSA: 52.6
• Refractive Index: 1.49
• Boiling Point: 430°Cat760mmHg
• Flash Point: 203.8°C
• Color/Form: NA
• Density: 1.012